Cas no 1805103-88-1 (2-Bromo-5-difluoromethoxy-3-nitrotoluene)

• Product Name: 2-Bromo-5-difluoromethoxy-3-nitrotoluene
• CAS No: 1805103-88-1
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4706616
• Update Time: 2025-09-20

2-Bromo-5-difluoromethoxy-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-difluoromethoxy-3-nitrotoluene

• Inchi： 1S/C8H6BrF2NO3/c1-4-2-5(15-8(10)11)3-6(7(4)9)12(13)14/h2-3,8H,1H3
• InChI Key： MRICLCHWOHGTIN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C)OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers